![molecular formula C18H17N3O4 B5492235 2-{[4-(1,3-benzoxazol-2-yl)piperazin-1-yl]carbonyl}benzene-1,3-diol](/img/structure/B5492235.png)
2-{[4-(1,3-benzoxazol-2-yl)piperazin-1-yl]carbonyl}benzene-1,3-diol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-{[4-(1,3-benzoxazol-2-yl)piperazin-1-yl]carbonyl}benzene-1,3-diol” is a complex organic molecule that contains a benzoxazole ring and a piperazine ring . Benzoxazoles are heterocyclic compounds containing a benzene ring fused to an oxazole ring. Piperazines are a class of organic compounds containing a six-membered ring with two nitrogen atoms at opposite positions in the ring .
Synthesis Analysis
While the specific synthesis pathway for this compound isn’t available, similar compounds are often synthesized through multi-step procedures involving the reaction of appropriate precursors . The synthesis of benzoxazole derivatives often involves cyclization reactions, while the synthesis of piperazine derivatives can involve the reaction of amines .Molecular Structure Analysis
The molecular structure of this compound would likely be complex due to the presence of multiple ring structures. The benzoxazole and piperazine rings would likely contribute to the rigidity of the molecule, potentially influencing its interactions with other molecules .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the benzoxazole and piperazine rings. These structures could potentially participate in a variety of chemical reactions, depending on the specific conditions and reagents present .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would likely depend on the specific arrangement of atoms and the presence of functional groups. Factors such as polarity, molecular weight, and the presence of hydrogen bonding could influence properties such as solubility, melting point, and stability .properties
IUPAC Name |
[4-(1,3-benzoxazol-2-yl)piperazin-1-yl]-(2,6-dihydroxyphenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O4/c22-13-5-3-6-14(23)16(13)17(24)20-8-10-21(11-9-20)18-19-12-4-1-2-7-15(12)25-18/h1-7,22-23H,8-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RIFIEMIDAQBBOR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NC3=CC=CC=C3O2)C(=O)C4=C(C=CC=C4O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-{[4-(1,3-Benzoxazol-2-yl)piperazin-1-yl]carbonyl}benzene-1,3-diol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.